Cas no 1261967-35-4 (2-(2-Chloro-5-methoxycarbonylphenyl)-5-methylbenzoic acid)

• Product Name: 2-(2-Chloro-5-methoxycarbonylphenyl)-5-methylbenzoic acid
• CAS No: 1261967-35-4
• MF: C₁₆H₁₃ClO₄
• MW: 304.725023984909
• MDL: MFCD18322615
• CID: 2622328
• PubChem ID: 53228434
• Update Time: 2025-04-21

2-(2-Chloro-5-methoxycarbonylphenyl)-5-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-CHLORO-5-METHOXYCARBONYLPHENYL)-5-METHYLBENZOIC ACID
• 2-(2-Chloro-5-methoxycarbonylphenyl)-5-methylbenzoic acid, 95%
• 1261967-35-4
• MFCD18322615
• DTXSID50691967
• 2'-Chloro-5'-(methoxycarbonyl)-4-methyl[1,1'-biphenyl]-2-carboxylic acid
• 2-(2-Chloro-5-methoxycarbonylphenyl)-5-methylbenzoic acid

• MDL： MFCD18322615
• Inchi： 1S/C16H13ClO4/c1-9-3-5-11(13(7-9)15(18)19)12-8-10(16(20)21-2)4-6-14(12)17/h3-8H,1-2H3,(H,18,19)
• InChI Key： YJUQJBHEZRCQDG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C=C1C1C=CC(C)=CC=1C(=O)O

Computed Properties

• Exact Mass: 304.0502366Da
• Monoisotopic Mass: 304.0502366Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 63.6Ų